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Get Quote

Elomotecan at a Glance

Attribute Description
Drug Class Homocamptothecin (hCPT) [1]
Origin Derivative of the natural product Camptothecin [1] [2] [3]

Primary Mechanism

Key Structural
Feature

Development
Rationale

Highest Phase

Topoisomerase | (Topo 1) inhibitor [4] [1]

7-membered beta-hydroxylactone ring (in contrast to the 6-membered ring in
classic camptothecins) [1]

Enhanced plasma stability and reinforced inhibition of Topo | compared to
conventional camptothecins [1]

Phase 1 (for Neoplasms) [4]

Mechanism of Action & Structural Advantage

Elomotecan belongs to the homocamptothecin class, which are novel derivatives of the natural anticancer

alkaloid, camptothecin [1]. Its mechanism and key advantage over earlier compounds can be visualized as

follows:
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[Camptothecin Lead)

Mechanism of Action

Stabilizes Topo I-DNA
Cleavable Complex

DNA Double-Strand Breaks
& Apoptotic Cell Death

Click to download full resolution via product page
Elomotecan's development rationale and primary mechanism of action.

The core mechanism involves inhibiting DNA topoisomerase I (Topo I), an essential enzyme for DNA
replication and transcription [4] [1]. By stabilizing the transient "cleavable complex" between Topo I and
DNA, Elomotecan converts the enzyme into a cellular poison. This stabilization prevents the relegation of
DNA strands, leading to replication fork collision and irreversible DNA double-strand breaks, ultimately

triggering apoptosis (programmed cell death) in cancer cells [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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